Cas no 904812-28-8 (N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904812-28-8
• MF: C₁₉H₁₉FN₄O
• MW: 338.378767251968
• CID: 5425727
• Update Time: 2025-10-22

N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-5-methyl-1-(4-propan-2-ylphenyl)triazole-4-carboxamide
• N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H19FN4O/c1-12(2)14-4-10-17(11-5-14)24-13(3)18(22-23-24)19(25)21-16-8-6-15(20)7-9-16/h4-12H,1-3H3,(H,21,25)
• InChI Key： HVZKKRUCCJEUOJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)C(C)=C(C(NC2=CC=C(F)C=C2)=O)N=N1

Additional information on N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS 904812-28-8)

N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS 904812-28-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of both fluorophenyl and propan-2-ylphenyl moieties enhances its biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide incorporates a triazole ring, which is widely recognized for its stability and ability to participate in hydrogen bonding. This feature is particularly valuable in the development of small-molecule inhibitors and enzyme modulators. Recent studies have highlighted the compound's potential in targeting specific protein-protein interactions, a hot topic in modern drug discovery. Researchers are also investigating its role in cancer therapy and neurodegenerative diseases, aligning with current trends in precision medicine.

In the agrochemical sector, N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide has shown promise as a pesticide intermediate. Its structural attributes contribute to its efficacy in pest control while maintaining a favorable environmental profile. This aligns with the growing demand for sustainable agriculture solutions, a key focus area for global food security. The compound's low toxicity and high selectivity make it a candidate for further development in this field.

Synthetic routes for N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide often involve click chemistry, a technique popularized by Nobel laureate Barry Sharpless. This method offers high yields and operational simplicity, making it a preferred choice for industrial-scale production. The compound's CAS 904812-28-8 identifier ensures precise tracking in regulatory and commercial databases, facilitating its use in global supply chains.

From a commercial perspective, N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide is available in high purity grades for research and development purposes. Suppliers often highlight its batch-to-batch consistency and analytical documentation, which are critical for reproducibility in scientific studies. The compound's stability under standard storage conditions further enhances its appeal to laboratories and manufacturers.

Looking ahead, the future of N-(4-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide lies in its potential to address unmet medical and agricultural needs. As research continues to uncover its mechanisms of action, this compound may emerge as a cornerstone in next-generation therapeutics and crop protection strategies. Its versatility and adaptability position it as a valuable asset in the ongoing pursuit of innovation in chemistry and biology.